Cas no 2024702-00-7 (Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)-)

• Product Name: Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)-
• CAS No: 2024702-00-7
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5286318
• Update Time: 2025-11-06

Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)-

• Inchi： 1S/C10H19BrO/c1-9(2)4-6-10(8-11)5-3-7-12-10/h9H,3-8H2,1-2H3
• InChI Key： CQGSYPXGSXPAMC-UHFFFAOYSA-N
• SMILES： O1CCCC1(CBr)CCC(C)C

Additional information on Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)-

Exploring the Unique Properties and Applications of Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- (CAS No. 2024702-00-7)

In the realm of organic chemistry, Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- (CAS No. 2024702-00-7) stands out as a versatile compound with intriguing structural and functional characteristics. This brominated furan derivative has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthetic utility, driven by the growing demand for high-performance intermediates and specialty chemicals.

The molecular structure of Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- combines a tetrahydrofuran core with a bromomethyl substituent and a branched 3-methylbutyl group. This unique arrangement imparts both reactivity and stability, making it a valuable building block for organic synthesis. The presence of the bromine atom offers a handle for further functionalization, enabling the creation of complex molecules through cross-coupling reactions, nucleophilic substitutions, and other transformative processes.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. In this context, Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- has been investigated for its potential role in eco-friendly catalytic systems. Recent studies highlight its compatibility with biodegradable solvents and low-energy reaction conditions, aligning with the global push toward reducing the environmental footprint of chemical manufacturing.

Another area of interest is the compound's application in flavor and fragrance industries. The furan ring system is known to contribute to aromatic profiles, and derivatives like Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- are being studied for their ability to enhance or modify sensory characteristics. This aligns with consumer demand for natural-inspired additives and clean-label ingredients in food and personal care products.

From a technical perspective, handling and storage of Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- require careful consideration of its physical properties. The compound's solubility profile, stability under various pH conditions, and compatibility with common laboratory reagents are frequently discussed topics in research forums and industrial guidelines. These discussions often revolve around optimizing reaction yields and minimizing byproduct formation.

The pharmaceutical sector has shown particular interest in this compound due to the furan moiety's prevalence in bioactive molecules. Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- serves as a precursor for drug discovery programs targeting various therapeutic areas. Its structural features make it a candidate for developing small-molecule inhibitors and modulators of biological pathways, especially in the context of personalized medicine approaches.

Analytical characterization of Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods. These tools are essential for quality control in production settings and for verifying the compound's purity in research applications. The interpretation of spectral data for this molecule is a common subject in chemical education and professional training programs.

In material science, the compound's potential extends to the development of functional polymers and smart materials. The bromine functionality allows for incorporation into polymeric networks through various polymerization techniques, while the furan ring can contribute to material properties such as thermal stability and optical characteristics. This has relevance for emerging technologies in flexible electronics and sustainable packaging solutions.

As research continues, Furan, 2-(bromomethyl)tetrahydro-2-(3-methylbutyl)- (CAS No. 2024702-00-7) remains a compound of significant interest across multiple disciplines. Its combination of structural features and reactivity patterns positions it as a valuable tool for chemists exploring new synthetic methodologies and applications. The compound exemplifies how molecular design can lead to versatile intermediates that address current challenges in chemical innovation.